BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Methyl 2,3-
difluorobenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 2,3-difluorobenzoate

Cat. No.: B095583

This technical guide provides a concise overview of the molecular structure and weight of
Methyl 2,3-difluorobenzoate, a fluorinated aromatic ester. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Molecular Properties

Methyl 2,3-difluorobenzoate is a chemical compound with the molecular formula C8H6F202.
[1][2] Its molecular weight is 172.13 g/mol .[1][2]

Property Value

Molecular Formula C8H6F202[1][2]
Molecular Weight 172.13 g/mol [1][2]
CAS Number 18355-74-3[1]

Molecular Structure:
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Synthesis Workflow

While a specific, detailed experimental protocol for the synthesis of Methyl 2,3-
difluorobenzoate was not available in the public domain at the time of this writing, a general
workflow for the synthesis of methyl benzoates can be illustrated. The following diagram
outlines a common synthetic route, such as Fischer esterification.
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Caption: General workflow for the synthesis of Methyl 2,3-difluorobenzoate.
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Experimental Protocols

Detailed experimental protocols for the synthesis of Methyl 2,3-difluorobenzoate are not
readily available in the surveyed literature. However, a general method for the preparation of
methyl benzoates involves the Fischer esterification of the corresponding benzoic acid with
methanol in the presence of a strong acid catalyst, such as sulfuric acid. The reaction is
typically followed by a standard workup procedure involving quenching, extraction, and
purification by distillation or chromatography.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information detailing the specific biological activity or
associated signaling pathways for Methyl 2,3-difluorobenzoate. Further research is required
to elucidate its potential pharmacological effects and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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